![molecular formula C12H14F3NO3S B7627704 N-(1,3-dihydroxy-2-methylpropan-2-yl)-4-(trifluoromethylsulfanyl)benzamide](/img/structure/B7627704.png)
N-(1,3-dihydroxy-2-methylpropan-2-yl)-4-(trifluoromethylsulfanyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(1,3-dihydroxy-2-methylpropan-2-yl)-4-(trifluoromethylsulfanyl)benzamide, also known as TFB, is a chemical compound that has been gaining attention in the scientific community due to its potential applications in various fields. TFB is a sulfonamide derivative that has been synthesized using different methods, and its mechanism of action and physiological effects have been studied extensively.
Mechanism of Action
The mechanism of action of N-(1,3-dihydroxy-2-methylpropan-2-yl)-4-(trifluoromethylsulfanyl)benzamide is not fully understood, but it has been suggested that it inhibits the activity of enzymes involved in the biosynthesis of nucleotides, which are essential for the growth and proliferation of cancer cells. This compound has also been reported to inhibit the activity of bacterial enzymes involved in the biosynthesis of folate, which is essential for the growth and survival of bacteria.
Biochemical and Physiological Effects
This compound has been shown to exhibit biochemical and physiological effects, including inhibition of cancer cell growth, antimicrobial activity, and inhibition of enzyme activity. However, the exact biochemical and physiological effects of this compound are not fully understood, and further studies are needed to elucidate its mechanism of action and potential applications.
Advantages and Limitations for Lab Experiments
One of the advantages of using N-(1,3-dihydroxy-2-methylpropan-2-yl)-4-(trifluoromethylsulfanyl)benzamide in lab experiments is its availability and ease of synthesis. This compound has been synthesized using different methods, and it is readily available for use in various experiments. However, one of the limitations of using this compound in lab experiments is its potential toxicity and side effects. Further studies are needed to determine the safe dosage and potential side effects of this compound.
Future Directions
For research on N-(1,3-dihydroxy-2-methylpropan-2-yl)-4-(trifluoromethylsulfanyl)benzamide include further studies on its mechanism of action, potential applications in drug discovery, and development of novel materials using this compound as a building block. Additionally, studies on the safe dosage and potential side effects of this compound are needed to determine its potential as a therapeutic agent.
Synthesis Methods
N-(1,3-dihydroxy-2-methylpropan-2-yl)-4-(trifluoromethylsulfanyl)benzamide has been synthesized using different methods, including the reaction of 4-(trifluoromethylsulfanyl)benzoic acid with N-(1,3-dihydroxy-2-methylpropyl)amine in the presence of a coupling agent. Another method involves the reaction of 4-(trifluoromethylsulfanyl)benzoic acid with N-(1,3-dihydroxy-2-methylpropyl)amine hydrochloride in the presence of a base. Both methods have been reported to yield this compound in good yields.
Scientific Research Applications
N-(1,3-dihydroxy-2-methylpropan-2-yl)-4-(trifluoromethylsulfanyl)benzamide has been studied extensively for its potential applications in various fields, including medicinal chemistry, material science, and analytical chemistry. In medicinal chemistry, this compound has been shown to exhibit anticancer activity by inhibiting the growth of cancer cells. It has also been reported to have antimicrobial activity against various bacterial strains. In material science, this compound has been used as a building block for the synthesis of novel materials with potential applications in electronic devices. In analytical chemistry, this compound has been used as a derivatizing agent for the determination of various compounds, including amino acids and peptides.
Properties
IUPAC Name |
N-(1,3-dihydroxy-2-methylpropan-2-yl)-4-(trifluoromethylsulfanyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14F3NO3S/c1-11(6-17,7-18)16-10(19)8-2-4-9(5-3-8)20-12(13,14)15/h2-5,17-18H,6-7H2,1H3,(H,16,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CMPOYSFQUJVASB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CO)(CO)NC(=O)C1=CC=C(C=C1)SC(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14F3NO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
309.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.